Cas no 4430-38-0 (Heptane, 1-isothiocyanato-7-(methylthio)-)

• Product name: Heptane, 1-isothiocyanato-7-(methylthio)-
• CAS No: 4430-38-0
• MF: C₉H₁₇NS₂
• MW: 203.36798
• CID: 1518358
• PubChem ID: 10125146

Heptane, 1-isothiocyanato-7-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-isothiocyanato-7-(methylthio)-
• 7-(methylthio)heptyl isothiocyanate
• BDBM50104728
• 4430-38-0
• CHEBI:180375
• 1-Isothiocyanato-7-(methylthio)heptane
• 1-isothiocyanato-7-(methylsulfanyl)heptane
• LDIRGNDMTOGVRB-UHFFFAOYSA-N
• 1-isothiocyanato-7-methylsulanylheptane
• DTXSID101282521
• CHEMBL3593948
• Isothiocyanic acid, 7-(methylthio)heptyl ester
• 7-methylthioheptyl isothiocyanate
• 1-Isothiocyanato-7-(methylsulfenyl)-heptane
• 1-isothiocyanato-7-methylsulfanylheptane
• 7-Methylsulfenylheptyl isothiocyanate
• SCHEMBL5352877
• (7-Isothiocyanatoheptyl)(methyl)sulfane

• Inchi： InChI=1S/C9H17NS2/c1-12-8-6-4-2-3-5-7-10-9-11/h2-8H2,1H3
• InChI Key： LDIRGNDMTOGVRB-UHFFFAOYSA-N
• SMILES： CSCCCCCCCN=C=S

Computed Properties

• Exact Mass: 203.08041
• Monoisotopic Mass: 203.08024189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on Heptane, 1-isothiocyanato-7-(methylthio)-

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